CCR3 antagonist 1
CCR3 antagonist 1
CCR3 antagonist 1 is a potent antagonist of CCR3, with an IC50 of 1.8 nM, and used for the research of immunologic and inflammatory diseases.
Brand Name:
Vulcanchem
CAS No.:
879399-82-3
VCID:
VC0006921
InChI:
InChI=1S/C19H21Cl2N3O4S2/c20-15-2-1-12(5-16(15)21)8-24-3-4-28-14(9-24)7-22-17(25)11-30-19-23-13(10-29-19)6-18(26)27/h1-2,5,10,14H,3-4,6-9,11H2,(H,22,25)(H,26,27)/t14-/m0/s1
SMILES:
C1COC(CN1CC2=CC(=C(C=C2)Cl)Cl)CNC(=O)CSC3=NC(=CS3)CC(=O)O
Molecular Formula:
C₁₉H₂₁Cl₂N₃O₄S₂
Molecular Weight:
490.4 g/mol
CCR3 antagonist 1
CAS No.: 879399-82-3
Inhibitors
VCID: VC0006921
Molecular Formula: C₁₉H₂₁Cl₂N₃O₄S₂
Molecular Weight: 490.4 g/mol
| CAS No. | 879399-82-3 |
|---|---|
| Product Name | CCR3 antagonist 1 |
| Molecular Formula | C₁₉H₂₁Cl₂N₃O₄S₂ |
| Molecular Weight | 490.4 g/mol |
| IUPAC Name | 2-[2-[2-[[(2S)-4-[(3,4-dichlorophenyl)methyl]morpholin-2-yl]methylamino]-2-oxoethyl]sulfanyl-1,3-thiazol-4-yl]acetic acid |
| Standard InChI | InChI=1S/C19H21Cl2N3O4S2/c20-15-2-1-12(5-16(15)21)8-24-3-4-28-14(9-24)7-22-17(25)11-30-19-23-13(10-29-19)6-18(26)27/h1-2,5,10,14H,3-4,6-9,11H2,(H,22,25)(H,26,27)/t14-/m0/s1 |
| Standard InChIKey | QBXNXHODSIQDRT-AWEZNQCLSA-N |
| Isomeric SMILES | C1CO[C@H](CN1CC2=CC(=C(C=C2)Cl)Cl)CNC(=O)CSC3=NC(=CS3)CC(=O)O |
| SMILES | C1COC(CN1CC2=CC(=C(C=C2)Cl)Cl)CNC(=O)CSC3=NC(=CS3)CC(=O)O |
| Canonical SMILES | C1COC(CN1CC2=CC(=C(C=C2)Cl)Cl)CNC(=O)CSC3=NC(=CS3)CC(=O)O |
| Description | CCR3 antagonist 1 is a potent antagonist of CCR3, with an IC50 of 1.8 nM, and used for the research of immunologic and inflammatory diseases. |
| Reference | [1]. MORPHOLINE COMPOUND. WO 2006028284 A1 |
| PubChem Compound | 11684581 |
| Last Modified | Nov 11 2021 |
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